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Compound of Interest

Compound Name: Bromo-PEG3-bromide

Cat. No.: B1667890

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate, essential safety
and logistical information for the use of Bromo-PEG3-bromide, including detailed operational
and disposal plans.

Chemical and Physical Properties

Property Value Source
Molecular Formula CsH16Br20s [1112]
Molecular Weight 320.02 g/mol [2]

Not explicitly stated, likely a
Appearance o )

liquid or solid
Storage Conditions -20°C [1]
Purity =296% [2]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Bromo-PEG3-bromide is not readily available,
its structure as a halogenated polyethylene glycol (PEG) compound suggests that it should be
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handled as a hazardous chemical.[3] The bromide groups are good leaving groups for
nucleophilic substitution reactions, indicating reactivity.[1]

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.[4]

Avoid ingestion and inhalation.[4]

Use in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation
exposure.[3][5]

Wash hands thoroughly after handling.[5]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Rationale

) Chemical safety goggles or a To protect against potential
Eye Protection ,
face shield.[6][7] splashes.

] ) To prevent skin contact.
) Chemically compatible gloves )
Hand Protection o Thicker gloves generally offer
(e.g., nitrile).[6][8] ]
better protection.[9]

) ) ) To protect skin and clothing
Body Protection Alab coat is required.[8] o
from contamination.

Generally not required if
handled in a chemical fume
) ) hood. If there is a risk of To prevent inhalation of vapors
Respiratory Protection )
generating aerosols or dust or aerosols.
outside of a hood, a respirator

may be necessary.[10]

Experimental Workflow and Handling

The following diagram outlines the standard operating procedure for handling Bromo-PEG3-
bromide in a laboratory setting.
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Review Safety Data Sheet (if available)
and relevant safety information

'

Don appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

'

Prepare workspace in a
chemical fume hood

Preparation

Retrieve Bromo-PEG3-bromide
from -20°C storage

l

Aliquot the required amount

'

Perform experimental procedure

Handling and Use

Collect solid waste (tips, tubes) Collect liquid waste in a separate,
in a labeled hazardous waste container labeled hazardous waste container

N 7

Decontaminate workspace

Waste Disposal

Diagram 1: Bromo-PEG3-bromide Handling Workflow

Click to download full resolution via product page

Diagram 1: Bromo-PEG3-bromide Handling Workflow
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Disposal Plan

Proper disposal of Bromo-PEG3-bromide and contaminated materials is crucial to ensure
laboratory safety and environmental protection.[8]

Waste Segregation and Collection:

o Hazardous Waste Stream: Bromo-PEG3-bromide waste should be treated as hazardous
chemical waste.[3] Due to its halogenated nature, it is advisable to segregate it from non-

halogenated waste.[3]

¢ Solid Waste: All materials contaminated with Bromo-PEG3-bromide, such as pipette tips,
tubes, and gloves, must be collected in a designated and clearly labeled hazardous waste
container.[3]

e Liquid Waste: Solutions containing Bromo-PEG3-bromide should be collected in a
separate, leak-proof, and clearly labeled hazardous waste container.[3] Do not mix with other
waste streams unless compatibility has been verified.[3]

Disposal Procedure:

« Institutional Guidelines: Always follow your institution's specific guidelines for hazardous
waste disposal. Contact your Environmental Health and Safety (EHS) department for
detailed procedures.[3]

» Professional Disposal: The disposal of halogenated organic waste must be handled by a
licensed professional hazardous waste disposal service, which is typically coordinated
through the institution's EHS office.[3]

o Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., sand, silica
gel) and collect it in a suitable, closed container for disposal.[11] Ensure the area is well-

ventilated.

By adhering to these safety protocols and handling procedures, researchers can minimize risks
and ensure a safe laboratory environment when working with Bromo-PEG3-bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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